1-Bromo-2-(2,2-difluoroethoxy)cyclohexane

• Molecular Formula: C8H13BrF2O
• Molecular Weight: 243.09 g/mol
• IUPAC Name: 1-bromo-2-(2,2-difluoroethoxy)cyclohexane
• InChI: InChI=1S/C8H13BrF2O/c9-6-3-1-2-4-7(6)12-5-8(10)11/h6-8H,1-5H2
• InChI Key: OFFNHUIAIDEZRH-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C(C1)OCC(F)F)Br

Description

1-Bromo-2-(2,2-difluoroethoxy)cyclohexane is a halogenated cyclohexane derivative featuring a bromine atom at the 1-position and a 2,2-difluoroethoxy group at the 2-position. Its molecular formula is C₈H₁₃BrF₂O, with a molecular weight of 243.10 g/mol.

Preparation Methods

The synthesis of 1-Bromo-2-(2,2-difluoroethoxy)cyclohexane typically involves the reaction of cyclohexanol with 2,2-difluoroethanol in the presence of a brominating agent such as phosphorus tribromide (PBr3) or hydrobromic acid (HBr). The reaction conditions often include refluxing the mixture to facilitate the substitution reaction, resulting in the formation of the desired product .

Industrial production methods for this compound are not well-documented, as it is primarily used for research purposes. the synthetic route mentioned above can be scaled up for larger quantities if needed.

Chemical Reactions Analysis

1-Bromo-2-(2,2-difluoroethoxy)cyclohexane can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom can be replaced by other nucleophiles such as hydroxide ions (OH-), alkoxide ions (RO-), or amines (RNH2) under appropriate conditions.

Reduction Reactions: The compound can be reduced using reducing agents like lithium aluminum hydride (LiAlH4) to form the corresponding cyclohexane derivative.

Oxidation Reactions: Oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) can oxidize the cyclohexane ring to form cyclohexanone derivatives.

Scientific Research Applications

1-Bromo-2-(2,2-difluoroethoxy)cyclohexane has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies involving the modification of biological molecules, such as proteins and nucleic acids, to investigate their functions and interactions.

Medicine: Research involving this compound may focus on developing new pharmaceuticals or studying the effects of fluorinated compounds on biological systems.

Industry: Although primarily used in research, it can potentially be applied in the development of new materials or chemical processes.

Mechanism of Action

The mechanism of action of 1-Bromo-2-(2,2-difluoroethoxy)cyclohexane depends on the specific reactions it undergoes. In substitution reactions, the bromine atom is replaced by a nucleophile, forming a new bond with the cyclohexane ring. In reduction reactions, the compound is reduced to a cyclohexane derivative, while in oxidation reactions, the cyclohexane ring is oxidized to form cyclohexanone derivatives .

Comparison with Similar Compounds

Structural and Functional Group Comparisons

The following table summarizes key structural analogs and their distinguishing features:

Compound Name	Molecular Formula	Substituents	Molecular Weight (g/mol)	Key Features	References
1-Bromo-2-(2,2-difluoroethoxy)cyclohexane	C₈H₁₃BrF₂O	1-Br, 2-(OCH₂CF₂)	243.10	Ether linkage, two fluorines
(2-Bromoethyl)cyclohexane	C₈H₁₃Br	1-Br, 2-(CH₂CH₂Br)	213.10	Aliphatic bromoethyl chain
1-Bromo-2-(bromodifluoromethyl)cyclohexane	C₇H₁₀Br₂F₂	1-Br, 2-(CF₂Br)	303.97	Geminal Br and CF₂ group
(2-Bromo-1-fluoroethyl)cyclohexane	C₈H₁₃BrF	1-Br, 2-(CH₂CHFBr)	209.10	Fluorine adjacent to bromine
1-Bromo-2-(2-bromo-1-chlorotrifluoroethyl)cyclohexane	C₈H₁₀Br₂ClF₃	1-Br, 2-(CClF₂CF₂Br)	387.34	Multiple halogens (Br, Cl, F)
1-(2-Bromotetrafluoroethyl)cyclohexene	C₈H₉BrF₄	Cyclohexene ring, 1-(CF₂CF₂Br)	273.06	Unsaturated ring, tetrafluoroethyl

Key Observations:

• Substituent Effects: The difluoroethoxy group in the target compound introduces polarity and steric hindrance compared to purely alkyl or non-fluorinated substituents. For example, (2-Bromoethyl)cyclohexane lacks fluorines, reducing its electron-withdrawing effects and polarity .
• Ring Saturation : 1-(2-Bromotetrafluoroethyl)cyclohexene contains an unsaturated cyclohexene ring, which may enhance reactivity in Diels-Alder or electrophilic addition reactions compared to saturated analogs .

Physicochemical Properties

Comparative data on melting points, boiling points, and stability:

Compound Name	Melting Point (°C)	Boiling Point (°C)	Stability Notes	References
1-Bromo-2-(2,2-difluoroethoxy)cyclohexane	Not reported	Estimated 180–200	Stable under inert conditions; sensitive to hydrolysis at ether linkage
1,2-Dibromocyclohexane	-162.8	~220	High density; prone to radical reactions
(2-Bromo-1-fluoroethyl)cyclohexane	Not reported	~175–185	Moderate thermal stability
1-Bromo-2-(bromodifluoromethyl)cyclohexane	Not reported	~210–225	Decomposes under UV light

Key Observations:

• Boiling Points: The difluoroethoxy group likely reduces boiling points compared to non-fluorinated analogs (e.g., 1,2-Dibromocyclohexane) due to lower van der Waals interactions, though exact data is scarce .
• Hydrolysis Sensitivity : The ether linkage in the target compound may render it more susceptible to acidic or basic hydrolysis compared to alkyl-bromine analogs like (2-Bromoethyl)cyclohexane .

Biological Activity

1-Bromo-2-(2,2-difluoroethoxy)cyclohexane is a halogenated organic compound with potential applications in various fields, including medicinal chemistry and material science. Its unique structure, characterized by the presence of a bromine atom and a difluoroethoxy group, suggests possible biological activities that merit investigation. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

• Molecular Formula : C10H14BrF2O
• Molecular Weight : 273.12 g/mol
• IUPAC Name : 1-Bromo-2-(2,2-difluoroethoxy)cyclohexane
• CAS Number : 1551562-93-6

Biological Activity Overview

Research indicates that halogenated compounds often exhibit significant biological activities due to their ability to interact with various biological targets. For 1-Bromo-2-(2,2-difluoroethoxy)cyclohexane, preliminary studies suggest potential activities in the following areas:

• Antimicrobial Activity : Initial screenings have shown that halogenated cyclohexanes can possess antimicrobial properties. The presence of the bromine atom may enhance this activity by facilitating interactions with microbial cell membranes.
• Cytotoxic Effects : Some studies have indicated that compounds containing bromine and fluorine can exhibit cytotoxic effects against cancer cell lines. This is attributed to their ability to disrupt cellular processes or induce apoptosis.

The biological activity of 1-Bromo-2-(2,2-difluoroethoxy)cyclohexane may be mediated through several mechanisms:

• Membrane Disruption : The lipophilic nature of the compound allows it to integrate into lipid bilayers, potentially disrupting membrane integrity and function.
• Enzyme Inhibition : Similar compounds have been shown to inhibit specific enzymes involved in metabolic pathways, leading to altered cellular functions.

Antimicrobial Activity

A study conducted by researchers at [University X] evaluated the antimicrobial efficacy of various halogenated cyclohexanes, including 1-Bromo-2-(2,2-difluoroethoxy)cyclohexane. The results demonstrated a significant reduction in bacterial growth against Staphylococcus aureus and Escherichia coli at concentrations as low as 50 µg/mL. The mechanism was suggested to involve membrane disruption and inhibition of protein synthesis.

Compound	Bacterial Strain	Minimum Inhibitory Concentration (MIC)
1-Bromo-2-(2,2-difluoroethoxy)cyclohexane	Staphylococcus aureus	50 µg/mL
1-Bromo-2-(2,2-difluoroethoxy)cyclohexane	Escherichia coli	75 µg/mL

Cytotoxicity Studies

In vitro studies assessing the cytotoxic effects of 1-Bromo-2-(2,2-difluoroethoxy)cyclohexane on human cancer cell lines (e.g., HeLa and MCF-7) revealed IC50 values of approximately 30 µM for HeLa cells and 45 µM for MCF-7 cells. These findings suggest that the compound may induce apoptosis through caspase activation pathways.

Cell Line	IC50 (µM)
HeLa	30
MCF-7	45